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Compound of Interest

Compound Name: Alnusone

Cat. No.: B12097498

Alnusone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alnusone is a naturally occurring macrocyclic diarylheptanoid characterized by a unique 13-
membered meta-bridged biphenyl structure. First isolated from the bark of Alnus japonica, this
compound has garnered interest within the scientific community. This technical guide provides
a detailed overview of the chemical structure, physicochemical properties, and synthesis of
Alnusone. It also explores the broader context of the biological activities associated with
diarylheptanoids from the Alnus genus, offering insights for researchers in natural product
chemistry and drug discovery.

Chemical Structure and Properties

Alnusone is distinguished by its macrocyclic structure, which is a relatively uncommon feature
among natural products. Its core is a 13-membered ring that includes a meta-bridged biphenyl
moiety.

Chemical Structure:

While a definitive public domain image of Alnusone's chemical structure is not readily
available, its synthesis has been described in detail, confirming its identity as a 13-membered
meta-bridged cyclic biphenyl[1][2][3]. The systematic name for Alnusone is not commonly
used in literature, with the compound primarily referred to by its trivial name.
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Physicochemical Properties:

Quantitative data for Alnusone is summarized in the table below. This information is critical for
its identification, purification, and handling in a laboratory setting.

Property Value Source

CAS Number 52330-11-7 Internal Database
Molecular Formula C19H1803 Internal Database
Molecular Weight 294.35 g/mol Internal Database
Appearance Powder Internal Database

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Internal Database
Acetate, DMSO, Acetone

Further experimental data such as melting point and detailed spectral analysis (NMR, IR, MS)
are crucial for unambiguous characterization and are typically reported in primary literature
detailing the compound's isolation or synthesis.

Synthesis of Alnusone

The total synthesis of Alnusone was first reported by M. F. Semmelhack and his colleagues.
Their approach utilized a nickel-promoted intramolecular coupling of an aryl halide to form the
challenging 13-membered macrocyclic ring.

Key Experimental Protocol: Nickel-Promoted Intramolecular Cyclization

The pivotal step in the synthesis of Alnusone involves the intramolecular coupling of a diaryl
precursor containing a halogenated aromatic ring. This reaction is facilitated by a zerovalent
nickel complex, such as bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)z].

e Precursor: A diarylheptanoid precursor with a leaving group (e.g., iodine or bromine) on one
of the aromatic rings at a position suitable for meta-bridging.
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o Reagent: Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD):] is used as the catalyst to effect the
carbon-carbon bond formation.

» Solvent: A non-protic, coordinating solvent such as dimethylformamide (DMF) is typically

employed.

» Conditions: The reaction is generally carried out under inert atmosphere (e.g., argon or
nitrogen) and at elevated temperatures to promote the cyclization.

o Work-up and Purification: Following the reaction, a standard aqueous work-up is performed
to remove the nickel salts and other impurities. The crude product is then purified using

column chromatography on silica gel to yield Alnusone.

Experimental Workflow for Alnusone Synthesis:
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Precursor Preparation Intramolecular Cyclization Purification Final Product

Diarylheptanoid Precursor .
(with leaving group) Aqueous Work-up Column Chromatography

Crude Product

Pure Alnusone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reaction of Aryl and Vinyl Halides with Zerovalent Nickel-Preparative Aspects and the
Synthesis of Alnusone - Lookchem [lookchem.com]

2. pubs.acs.org [pubs.acs.org]

3. collaborate.princeton.edu [collaborate.princeton.edul]

To cite this document: BenchChem. [What is the chemical structure of Alnusone?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12097498#what-is-the-chemical-structure-of-
alnusone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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